An In-depth Technical Guide to 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one: Synthesis, Characterization, and Therapeutic Potential
An In-depth Technical Guide to 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one: Synthesis, Characterization, and Therapeutic Potential
This guide provides a comprehensive technical overview of 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one, a heterocyclic compound belonging to the quinazolinone class. The quinazolin-4(3H)-one scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering insights into its chemical structure, a detailed synthesis protocol, characterization data, and an exploration of its potential therapeutic applications based on structure-activity relationships within its chemical class.
Molecular Structure and Physicochemical Properties
3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one is a derivative of quinazolinone characterized by two key substitutions that are critical to its chemical behavior and biological activity. A phenyl group is attached at the 2-position, and an amino group is present at the 3-position. The fluorine atom on the phenyl ring introduces unique electronic properties that can significantly influence the molecule's pharmacokinetic and pharmacodynamic profile.
The structure incorporates a hydrogen bond donor (the amino group) and a hydrogen bond acceptor (the carbonyl group), which are crucial for potential interactions with biological targets.[3] The fluorine substitution is known to often enhance metabolic stability and binding affinity.[4]
Caption: 3D structure of the title compound.
Physicochemical Data Summary
The following table summarizes the key computed and expected properties of the molecule. Direct experimental data for this specific compound is not widely published; therefore, some values are based on closely related analogs, such as the 4-fluoro isomer.[5]
| Property | Value | Source |
| Molecular Formula | C₁₄H₁₀FN₃O | [5] |
| Molecular Weight | 255.25 g/mol | [5] |
| Appearance | Expected to be a solid | |
| Melting Point | Estimated 150-180 °C | Based on analogs[6][7] |
| Solubility | Likely soluble in DMSO, DMF | [8] |
| LogP (calculated) | ~2.5 - 3.0 | Predicted |
Synthesis and Characterization
The synthesis of 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one can be efficiently achieved through a well-established two-step synthetic route, analogous to the preparation of similar 2-aryl-3-amino-quinazolinones.[7][9] The process begins with the formation of a benzoxazinone intermediate, followed by cyclization with hydrazine hydrate.
Synthetic Workflow
Caption: Synthetic pathway for the target compound.
Experimental Protocol
Step 1: Synthesis of 2-(2-Fluorophenyl)-4H-3,1-benzoxazin-4-one
-
To a solution of anthranilic acid (1 equivalent) in pyridine (10 volumes) in a round-bottom flask, add 2-fluorobenzoyl chloride (1.1 equivalents) dropwise at 0-5 °C with constant stirring.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.
-
Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Upon completion, pour the reaction mixture into ice-cold water.
-
Filter the resulting precipitate, wash thoroughly with water, and dry under vacuum to yield the crude 2-(2-fluorophenyl)-4H-3,1-benzoxazin-4-one.[7] The product can be recrystallized from ethanol if necessary.
Step 2: Synthesis of 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one
-
Suspend the synthesized 2-(2-fluorophenyl)-4H-3,1-benzoxazin-4-one (1 equivalent) in absolute ethanol (15 volumes) in a round-bottom flask.
-
Add hydrazine hydrate (3 equivalents) to the suspension.
-
Heat the reaction mixture to reflux and maintain for 8-12 hours. The causality for using excess hydrazine hydrate is to ensure the complete conversion of the benzoxazinone intermediate and to drive the reaction to completion. The reflux condition provides the necessary activation energy for the ring-opening and subsequent cyclization.
-
Monitor the reaction by TLC.
-
After completion, cool the reaction mixture to room temperature.
-
Filter the solid product, wash with cold ethanol, and dry to obtain 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one.[7][9]
Spectroscopic Characterization
The structural confirmation of the final compound relies on a combination of spectroscopic methods. Below are the expected characteristic signals based on data from closely related analogs.[7][10]
| Technique | Expected Data |
| ¹H-NMR (400 MHz, DMSO-d₆) | δ (ppm): 8.2-7.4 (m, 8H, Ar-H), 5.5 (s, 2H, NH₂) |
| ¹³C-NMR (100 MHz, DMSO-d₆) | δ (ppm): 161.5 (C=O), 160.0 (d, J=245 Hz, C-F), 155.0-120.0 (Ar-C) |
| IR (KBr, cm⁻¹) | ν: 3450-3300 (N-H stretch, NH₂), 1675 (C=O stretch, amide), 1615 (C=N stretch), 1470 (C=C aromatic) |
| Mass Spec (ESI-MS) | m/z: 256.09 [M+H]⁺ |
Potential Biological Activities and Therapeutic Applications
The quinazolinone scaffold is a cornerstone in the development of various therapeutic agents, with derivatives exhibiting a wide range of pharmacological activities including anticonvulsant, anticancer, anti-inflammatory, and antimicrobial effects.[2][11][12]
Anticonvulsant Potential
A primary area of interest for fluorinated quinazolinones is their potential as anticonvulsant agents.[4] Structure-activity relationship studies have shown that substitutions on the phenyl ring at position 2 and the presence of an amino or substituted amino group at position 3 are crucial for activity.[13] The mechanism for some quinazolinone-based anticonvulsants is believed to involve the modulation of GABA-A receptors, similar to benzodiazepines.[3]
Experimental Evaluation: The anticonvulsant activity of this compound could be evaluated using standard animal models:
-
Maximal Electroshock (MES) Seizure Test: This model is used to identify compounds that prevent seizure spread.
-
Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test: This model helps identify agents that can raise the seizure threshold.[14]
Anticancer and Cytotoxic Activity
Numerous 2,3-disubstituted quinazolinones have demonstrated significant anticancer properties.[15][16] The proposed mechanisms are often related to the inhibition of key enzymes or proteins involved in cell proliferation and survival.
-
Tubulin Polymerization Inhibition: Some quinazolinone derivatives have been shown to inhibit tubulin polymerization, leading to G2/M cell cycle arrest and apoptosis in cancer cells.[15]
-
Kinase Inhibition: The quinazoline core is present in several FDA-approved kinase inhibitors. It is plausible that 3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one could exhibit inhibitory activity against kinases such as VEGFR-2, which is crucial for tumor angiogenesis.[17]
Caption: Potential mechanism via VEGFR-2 pathway inhibition.
Conclusion and Future Directions
3-Amino-2-(2-fluorophenyl)quinazolin-4(3H)-one represents a promising chemical entity with significant potential for development as a therapeutic agent, particularly in the fields of neurology and oncology. Its synthesis is straightforward, allowing for the generation of analogs for extensive structure-activity relationship studies.
Future research should focus on the definitive synthesis and purification of this compound, followed by thorough in vitro and in vivo pharmacological evaluation to confirm its predicted biological activities. Elucidating its precise mechanism of action will be crucial for its potential advancement as a drug candidate.
References
- New fluorinated quinazolinone derivatives as anticonvulsant agents. (URL not provided)
-
Synthesis and Anticonvulsant Activity of Some Quinazolin-4-(3H)-one Derivatives. PMC. [Link]
-
Anti-convulsant potential of quinazolinones. RSC Publishing. [Link]
-
Synthesis, In Vivo Anticonvulsant Activity Evaluation and In Silico Studies of Some Quinazolin-4(3H)-One Derivatives. MDPI. [Link]
-
Molecular Docking and Anticonvulsant Activity of Newly Synthesized Quinazoline Derivatives. PMC. [Link]
-
2,3-Dihydroquinazolin-4(1H)-ones and quinazolin-4(3H)-ones as broad-spectrum cytotoxic agents and their impact on tubulin polymerisation. RSC Publishing. [Link]
-
Vibrational spectra and computational study of 3-amino-2-phenyl quinazolin-4(3 H)-one. Journal of Molecular Structure. [Link]
-
Synthesis and antitumor activity of some 2, 3-disubstituted quinazolin-4(3H) - PubMed. PubMed. [Link]
-
Synyhesis and Antibacterial Activities of New 3-Amino-2-Methyl-Quinazolin-4 (3h). Journal of Al-Nahrain University. [Link]
-
3-amino-2-methylquinazolin-4(3H)-one - PubChem. PubChem. [Link]
- Oxidant- and Metal-Free Synthesis of 4(3H)-Quinazolinones from 2- Amino-N-methoxybenzamides. (URL not provided)
-
Green Process for the Synthesis of 3-Amino-2-methyl-quinazolin-4(3H)-one Synthones and Amides Thereof:DNA Photo-Disruptive and Molecular Docking Studies. MDPI. [Link]
- Syntheses and Antimicrobial Activities of Derivatives of 3-Amino-2-methyl-quinazolin-4-(3H)-one. (URL not provided)
-
Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. PMC. [Link]
-
Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-Ones Bearing Urea Functionality as Potential VEGFR-2 Inhibitors. Dove Medical Press. [Link]
-
Synthesis and Characterization and Biological Activity of Some New 3-Amino-2- Phenyl-(3H)4-Quinazolinone Derivatives. ResearchGate. [Link]
-
Synthesis of 2, 3-Disubstituted-Quinazolin-4-(3H)-ones. ResearchGate. [Link]
-
Synthesis of Novel 3H-Quinazolin-4-ones Containing Pyrazolinone, Pyrazole and Pyrimidinone Moieties. ResearchGate. [Link]
-
Recent advances in the biological activity of quinazoline. ResearchGate. [Link]
-
Synthesis of intermediate 3-amino-2-methyl quinozolin-4(3H)-one. ResearchGate. [Link]
-
Synthesis of 3-amino-2-(2-chlorophenyl)quinazolin-4(3H)-one by Conventional Heating and Microwave Irradiation. E-Journal UIN Malang. [Link]
-
Reactivity of 3-Amino-2-Ethoxyquinazolin-4(3H)-one in the Synthesis of NovelQuinazolinone Derivatives. ResearchGate. [Link]
-
Synthesis and characterization of 3-[(5-phenyl hydroxyl-1, 3, 4-oxadiazol-2-yl) methyl amino] - Der Pharma Chemica. Der Pharma Chemica. [Link]
-
Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives. PMC - NIH. [Link]
-
New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. PMC. [Link]
-
Convenient synthesis of 2,3-disubstituted quinazolin-4(3H)-ones and 2-styryl-3-substituted quinazolin-4(3H)-ones: applications towards the synthesis of drugs. RSC Publishing. [Link]
-
A review on some synthetic methods of 4(3H)-quinazolinone and benzotriazepine derivatives and their biological activities. ACG Publications. [Link]
-
Synthesis And Antibacterial Activity of 6-Bromo-2-(O- Amin- Ophenyl)-3-Amino- Quinazolin-4(3h). ResearchGate. [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. researchgate.net [researchgate.net]
- 3. mdpi.com [mdpi.com]
- 4. applications.emro.who.int [applications.emro.who.int]
- 5. Page loading... [wap.guidechem.com]
- 6. 3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE | 1904-60-5 [chemicalbook.com]
- 7. ejournal.uin-malang.ac.id [ejournal.uin-malang.ac.id]
- 8. medchemexpress.com [medchemexpress.com]
- 9. mediresonline.org [mediresonline.org]
- 10. researchgate.net [researchgate.net]
- 11. Synthesis and Anticonvulsant Activity of Some Quinazolin-4-(3H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Synthesis and antitumor activity of some 2, 3-disubstituted quinazolin-4(3H)-ones and 4, 6- disubstituted- 1, 2, 3, 4-tetrahydroquinazolin-2H-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Anti-convulsant potential of quinazolinones - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 14. Molecular Docking and Anticonvulsant Activity of Newly Synthesized Quinazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 15. 2,3-Dihydroquinazolin-4(1H)-ones and quinazolin-4(3H)-ones as broad-spectrum cytotoxic agents and their impact on tubulin polymerisation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 16. Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities - PMC [pmc.ncbi.nlm.nih.gov]
- 17. New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies - PMC [pmc.ncbi.nlm.nih.gov]
